Cas no 1057670-78-6 (2-(3-fluorophenyl)propanedial)

• Product Name: 2-(3-fluorophenyl)propanedial
• CAS No: 1057670-78-6
• MF: C₉H₇FO₂
• MW: 166.149086236954
• CID: 4570172
• PubChem ID: 53434191
• Update Time: 2025-05-25

2-(3-fluorophenyl)propanedial Chemical and Physical Properties

Names and Identifiers

• Propanedial, 2-(3-fluorophenyl)-
• 2-(3-fluorophenyl)propanedial

• Inchi： 1S/C9H7FO2/c10-9-3-1-2-7(4-9)8(5-11)6-12/h1-6,8H
• InChI Key： UEGJLVIVIDWGSB-UHFFFAOYSA-N
• SMILES： C(=O)C(C1=CC=CC(F)=C1)C=O

Additional information on 2-(3-fluorophenyl)propanedial

Introduction to 2-(3-fluorophenyl)propanedial (CAS No. 1057670-78-6) and Its Recent Applications in Chemical Biology

2-(3-fluorophenyl)propanedial, identified by the chemical abstracts service number 1057670-78-6, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound, featuring a 3-fluorophenyl substituent and a dialdehyde functional group, exhibits promising potential in drug discovery and molecular research.

The fluorine atom at the para position of the phenyl ring introduces a degree of electronic and steric modulation, which can significantly influence the biological activity of the molecule. Aldehydes, such as the dialdehyde moiety in this compound, are well-known for their reactivity in forming Schiff bases and other covalent bonds, making them valuable intermediates in synthetic chemistry and bioconjugation techniques.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities compared to their non-fluorinated counterparts. The 3-fluorophenyl group in 2-(3-fluorophenyl)propanedial contributes to these properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has made the compound an attractive scaffold for developing novel therapeutic agents.

One of the most compelling applications of 2-(3-fluorophenyl)propanedial is in the field of proteomics and protein modification. The aldehyde groups can readily react with primary amines on proteins, enabling site-specific labeling and conjugation. This property is particularly useful in mass spectrometry-based proteomics for protein identification and characterization. Additionally, it has been employed in the development of affinity probes for target protein isolation and purification.

Recent studies have also explored the use of 2-(3-fluorophenyl)propanedial in the synthesis of fluorescent probes for cellular imaging. The combination of fluorine-induced lipophilicity and aldehyde reactivity allows for the design of probes that can selectively label biological targets with high sensitivity. For instance, researchers have utilized this compound to develop probes that target specific enzymes involved in cancer metabolism, providing insights into disease mechanisms and potential therapeutic interventions.

The compound's utility extends beyond proteomics and imaging; it has also been investigated as a precursor in medicinal chemistry. The 3-fluorophenyl group serves as a privileged scaffold that can be further modified to produce small molecules with diverse biological activities. For example, derivatives of 2-(3-fluorophenyl)propanedial have shown promise as kinase inhibitors, which are critical targets in oncology research. The fluorine atom's ability to modulate electronic properties enhances binding interactions with enzyme active sites, leading to improved drug efficacy.

In conclusion, 2-(3-fluorophenyl)propanedial (CAS No. 1057670-78-6) represents a versatile and innovative compound with broad applications in chemical biology. Its unique structural features, including the fluorophenyl moiety and aldehyde groups, make it a valuable tool for proteomics, imaging, drug discovery, and molecular research. As our understanding of fluorinated compounds continues to evolve, it is likely that 2-(3-fluorophenyl)propanedial will play an increasingly important role in advancing scientific knowledge and therapeutic development.